Cas no 2228173-66-6 (3-(oxiran-2-yl)methyl-3,4-dihydro-2H-1-benzopyran)

• Product Name: 3-(oxiran-2-yl)methyl-3,4-dihydro-2H-1-benzopyran
• CAS No: 2228173-66-6
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 6283647
• PubChem ID: 165717197
• Update Time: 2025-05-23

3-(oxiran-2-yl)methyl-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 3-(oxiran-2-yl)methyl-3,4-dihydro-2H-1-benzopyran
• 3-[(oxiran-2-yl)methyl]-3,4-dihydro-2H-1-benzopyran
• 2228173-66-6
• EN300-1774236

• Inchi： 1S/C12H14O2/c1-2-4-12-10(3-1)5-9(7-14-12)6-11-8-13-11/h1-4,9,11H,5-8H2
• InChI Key： CRGLQCOWPBNBED-UHFFFAOYSA-N
• SMILES： O1CC1CC1COC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Additional information on 3-(oxiran-2-yl)methyl-3,4-dihydro-2H-1-benzopyran

3-(Oxiran-2-yl)methyl-3,4-dihydro-2H-1-benzopyran: A Comprehensive Overview

The compound 3-(oxiran-2-yl)methyl-3,4-dihydro-2H-1-benzopyran, with the CAS number 2228173-66-6, is a unique organic molecule that has garnered attention in both academic and industrial research. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a pyran ring. The presence of an oxirane (epoxide) group at the 3-position introduces interesting chemical properties and potential applications in various fields.

Recent studies have highlighted the importance of epoxide-containing compounds in organic synthesis due to their reactivity and versatility. The oxiran-2-yl group in this molecule serves as a reactive site for various nucleophilic opening reactions, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored its use in the development of novel pharmaceutical agents, where the epoxide group can be manipulated to introduce specific functionalities.

The structure of 3-(oxiran-2-yl)methyl-substituted benzopyran has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into the molecular geometry and conformational preferences of the compound, which are crucial for understanding its reactivity and potential applications.

In terms of synthesis, this compound can be prepared via a variety of methods, including epoxidation of dihydrobenzopyrans followed by functionalization. Recent advancements in catalytic asymmetric epoxidation have enabled the synthesis of enantiomerically enriched versions of this compound, which are valuable for medicinal chemistry applications.

The unique combination of a benzopyran framework and an epoxide group has led to investigations into its potential as a building block for drug discovery. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including antioxidant and anti-inflammatory properties. These findings underscore its potential role in the development of therapeutic agents targeting oxidative stress-related diseases.

Moreover, the compound has been explored in materials science for its potential as a precursor in polymer synthesis. The epoxide group can undergo ring-opening polymerization under specific conditions, leading to materials with tailored mechanical and thermal properties.

In conclusion, 3-(oxiran-2-yl)methyl-3,4-dihydro-2H-1-benzopyran is a versatile compound with significant potential across multiple disciplines. Its reactivity, structural diversity, and compatibility with modern synthetic methodologies make it an attractive target for further research and development.